{2-[(4-Chlorophenyl)sulfanyl]-3-pyridinyl}methanol

• IUPAC Name: [2-(4-chlorophenyl)sulfanylpyridin-3-yl]methanol
• InChI: InChI=1S/C12H10ClNOS/c13-10-3-5-11(6-4-10)16-12-9(8-15)2-1-7-14-12/h1-7,15H,8H2
• InChI Key: ILHJCKVEPXJJQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)SC2=CC=C(C=C2)Cl)CO
• Molecular Formula: C12H10ClNOS
• DSSTOX Substance ID: DTXSID00377143
• Molecular Weight: 251.73 g/mol
• CAS RN: 51723-83-2

Description

“{2-[(4-Chlorophenyl)sulfanyl]-3-pyridinyl}methanol” is a chemical compound with the empirical formula C12H10ClNOS. It is a solid substance. The CAS number for this compound is 51723-83-2.

Molecular Structure Analysis

The molecular weight of “{2-[(4-Chlorophenyl)sulfanyl]-3-pyridinyl}methanol” is 251.73. The SMILES string representation of the molecule is ClC1=CC=C (C=C1)SC (N=CC=C2)=C2CO.

Physical And Chemical Properties Analysis

“{2-[(4-Chlorophenyl)sulfanyl]-3-pyridinyl}methanol” is a solid substance. The molecular weight of this compound is 251.73. The SMILES string representation of the molecule is ClC1=CC=C (C=C1)SC (N=CC=C2)=C2CO.

Scientific Research Applications

Biocatalytic Synthesis

Chen et al. (2021) demonstrated the synthesis of S-(4-chlorophenyl)-(pyridin-2-yl) methanol (S-CPMA) using a green and efficient method. Utilizing recombinant Escherichia coli as a whole-cell catalyst, they achieved a yield of 99.6% with high enantiomeric excess in a liquid-liquid biphasic microreaction system, significantly reducing synthesis time compared to traditional methods (Chen et al., 2021).

Production as a Chiral Intermediate

Ni et al. (2012) focused on the production of (S)-CPMA as a chiral intermediate of the anti-allergic drug Betahistine. They isolated carbonyl reductase-producing microorganisms from soil samples, achieving 81.5% enantiomeric excess and 87.8% yield, which was further improved in an aqueous two-phase system (Ni et al., 2012).

Synthesis of Thienopyridines

Kobayashi et al. (2013) developed a three-step procedure for synthesizing 3-aryl-2-sulfanylthienopyridines from aryl(halopyridinyl)methanones. This method involves the replacement of the halo with a (sulfanylmethyl)sulfanyl group and subsequent treatments leading to the desired thienopyridines (Kobayashi et al., 2013).

Novel Ruthenium Catalysts

Tole et al. (2017) synthesized novel ruthenium catalysts using pyridinyl alcohols, including derivatives of {2-[(4-chlorophenyl)sulfanyl]-3-pyridinyl}methanol. These catalysts showed high performance in alkene metathesis reactions, particularly at high temperatures (Tole et al., 2017).

Anti-Tubercular Evaluation

Manikannan et al. (2010) synthesized a set of substituted pyridine derivatives, including one with a structure similar to {2-[(4-chlorophenyl)sulfanyl]-3-pyridinyl}methanol, showing significant inhibition of Mycobacterium tuberculosis, more potent than some existing drugs (Manikannan et al., 2010).

Safety And Hazards

The compound is classified as Acute Tox. 4 Oral according to the GHS classification. The hazard statements include H302, and the precautionary statements include P301 + P312 + P330. The compound is also classified as WGK 3.